5-({[4-(2,5-Dioxopyrrolidin-1-yl)phenyl]carbonyl}amino)benzene-1,3-dicarboxylic acid

• IUPAC Name: 5-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C19H14N2O7/c22-15-5-6-16(23)21(15)14-3-1-10(2-4-14)17(24)20-13-8-11(18(25)26)7-12(9-13)19(27)28/h1-4,7-9H,5-6H2,(H,20,24)(H,25,26)(H,27,28)
• InChI Key: SMZBVYYWXSTPFA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC(=C3)C(=O)O)C(=O)O
• Molecular Formula: C19H14N2O7
• Molecular Weight: 382.3 g/mol

Description

5-({[4-(2,5-Dioxopyrrolidin-1-yl)phenyl]carbonyl}amino)benzene-1,3-dicarboxylic acid is a complex organic compound known for its unique chemical structure and properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({[4-(2,5-Dioxopyrrolidin-1-yl)phenyl]carbonyl}amino)benzene-1,3-dicarboxylic acid typically involves multiple steps. One common method involves the reaction of 2,5-dioxopyrrolidin-1-yl with a suitable benzene derivative under controlled conditions. The reaction is often carried out in the presence of a catalyst and requires precise temperature and pressure control to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction conditions, minimize waste, and ensure consistent product quality. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC), is essential for monitoring the synthesis process and verifying the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-({[4-(2,5-Dioxopyrrolidin-1-yl)phenyl]carbonyl}amino)benzene-1,3-dicarboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed using suitable reducing agents to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, including temperature, pressure, and solvent choice, play a crucial role in determining the reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups .

Scientific Research Applications

5-({[4-(2,5-Dioxopyrrolidin-1-yl)phenyl]carbonyl}amino)benzene-1,3-dicarboxylic acid has numerous scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: In biological research, the compound is studied for its potential as a biochemical probe.

Medicine: The compound has shown promise in medicinal chemistry as a potential therapeutic agent.

Industry: In industrial applications, the compound is used in the development of advanced materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 5-({[4-(2,5-Dioxopyrrolidin-1-yl)phenyl]carbonyl}amino)benzene-1,3-dicarboxylic acid involves its interaction with specific molecular targets and pathways. One of the most plausible mechanisms is the inhibition of calcium currents mediated by Cav 1.2 (L-type) channels . This inhibition can modulate neuronal activity and has potential therapeutic implications for conditions such as epilepsy and neuropathic pain .

Comparison with Similar Compounds

Similar Compounds

2-cyano-N-(2,5-dioxopyrrolidin-1-yl) acetamide: This compound is used in the synthesis of various heterocyclic derivatives with potential biological activity.

Indole derivatives: These compounds have diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Benzylamino tetrazine N-hydroxysuccinimidyl ester: This compound is used in bioorthogonal reactions for biological imaging and bioconjugation applications.

Uniqueness

5-({[4-(2,5-Dioxopyrrolidin-1-yl)phenyl]carbonyl}amino)benzene-1,3-dicarboxylic acid is unique due to its specific structure, which allows for a wide range of chemical modifications and applications. Its ability to interact with specific molecular targets, such as Cav 1.2 channels, sets it apart from other similar compounds and highlights its potential in therapeutic applications .